Cas no 106284-77-9 (1H-Pyrido[4,3-b]azepine-9-carbonitrile,8-chloro-2,3,4,5-tetrahydro-1-methyl-)

• Product Name: 1H-Pyrido[4,3-b]azepine-9-carbonitrile,8-chloro-2,3,4,5-tetrahydro-1-methyl-
• CAS No: 106284-77-9
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 1181495
• Update Time: 2024-08-05

1H-Pyrido[4,3-b]azepine-9-carbonitrile,8-chloro-2,3,4,5-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[4,3-b]azepine-9-carbonitrile,8-chloro-2,3,4,5-tetrahydro-1-methyl-
• 1H-Pyrido[4,3-b]azepine-9-carbonitrile, 8-chloro-2,3,4,5-tetrahydro-1-methyl-

• Inchi： 1S/C11H12ClN3/c1-15-5-3-2-4-8-7-14-11(12)9(6-13)10(8)15/h7H,2-5H2,1H3
• InChI Key： YRDWHBIMZLKCIQ-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC2C=NC(Cl)=C(C#N)C1=2

Computed Properties

• Exact Mass: 221.07216

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 88-89 °C(Solv: isopropanol (67-63-0))
• Boiling Point: 401.8±45.0 °C(Predicted)
• PSA: 39.92
• pka: 2.11±0.20(Predicted)